Cas no 2171210-63-0 (5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2171210-63-0
• MF: C₂₄H₂₄N₄O₅
• MW: 448.471165657043
• CID: 5761804
• PubChem ID: 165811651
• Update Time: 2025-08-05

5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1564794
• 2171210-63-0
• 5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-1-methyl-1H-pyrazole-3-carboxylic acid
• 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C24H24N4O5/c1-3-19(22(29)26-21-12-20(23(30)31)27-28(21)2)25-24(32)33-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-12,18-19H,3,13H2,1-2H3,(H,25,32)(H,26,29)(H,30,31)/t19-/m1/s1
• InChI Key： YZEYSWWDTMXXCX-LJQANCHMSA-N
• SMILES： O(C(N[C@@H](C(NC1=CC(C(=O)O)=NN1C)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.17466988g/mol
• Monoisotopic Mass: 448.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 123Ų

Additional information on 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-3-carboxylic acid

5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2171210-63-0, known as 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-3-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its complex structure, which includes a pyrazole ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanamide side chain. The stereochemistry at the 2R position adds another layer of complexity and functionality to this molecule.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-step reactions and precise stereochemical control. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amine functionality during the synthesis process. Recent studies have highlighted the importance of such protecting groups in ensuring high yields and purity in complex molecule synthesis. Researchers have also explored alternative protecting groups to improve the efficiency of similar reactions, but the Fmoc group remains a benchmark due to its stability and ease of removal under specific conditions.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs. The pyrazole ring is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable component in drug design. Recent advancements in medicinal chemistry have emphasized the importance of heterocyclic structures like pyrazoles in modulating pharmacokinetic properties such as solubility and bioavailability. By incorporating this compound into peptide frameworks, scientists aim to develop molecules with enhanced therapeutic potential.

In addition to its role in drug development, this compound has also been investigated for its potential in materials science. The unique electronic properties of the pyrazole ring and the Fmoc group make this molecule a candidate for use in organic electronics and optoelectronic devices. Researchers have reported that similar compounds exhibit interesting photophysical properties, which could be harnessed for applications such as light-emitting diodes (LEDs) and solar cells. Ongoing studies are focused on optimizing the electronic characteristics of this compound to enhance its performance in these applications.

The stereochemistry at the 2R position is another area of active research interest. Stereoisomers often exhibit vastly different biological activities, and understanding the relationship between stereochemistry and function is critical for drug discovery. Recent studies have employed computational methods, such as molecular docking and dynamic simulations, to predict how variations in stereochemistry might influence binding affinity to target proteins. These insights are expected to guide future efforts in optimizing this compound for specific therapeutic applications.

From an analytical standpoint, the characterization of this compound has been made more accessible by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed information about the molecular structure, purity, and stability of the compound under various conditions. Researchers have also explored the use of chiral chromatography to separate enantiomers of this compound, which is essential for studying their individual properties.

In terms of environmental impact, there is growing interest in understanding how compounds like this one behave in natural ecosystems. As part of green chemistry initiatives, scientists are exploring ways to synthesize such molecules using sustainable methods that minimize waste and energy consumption. Recent breakthroughs in catalytic processes have opened new avenues for achieving high yields with reduced environmental footprint.

Looking ahead, collaborations between academic institutions and industry partners are expected to accelerate the development of applications for this compound. Interdisciplinary research teams are leveraging expertise from fields such as synthetic chemistry, pharmacology, and materials science to unlock its full potential. The integration of artificial intelligence (AI) into drug discovery pipelines is also anticipated to play a pivotal role in identifying novel uses for this molecule.

In conclusion, 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-3-carboxylic acid represents a fascinating example of how modern chemistry can create molecules with diverse functional capabilities. Its unique structure positions it as a valuable tool across multiple disciplines, from drug development to materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to scientific progress.